Cas no 861211-46-3 (2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide)

• Product Name: 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
• CAS No: 861211-46-3
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD04125012
• CID: 5027380
• Update Time: 2025-06-08

2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
• 2-methyl-N-[(4-methylphenyl)methyl]-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
• MLS000541400
• HMS2312B12
• SMR000126258
• 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• MDL： MFCD04125012
• Inchi： 1S/C18H18N2O3/c1-12-7-9-13(10-8-12)11-19-16(21)18(2)17(22)20-14-5-3-4-6-15(14)23-18/h3-10H,11H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： KUJXDOHWMNZXKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(C1(C)C(NCC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 3
• Topological Polar Surface Area: 67.4

Additional information on 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

Introduction to 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide (CAS No. 861211-46-3) and Its Emerging Applications in Chemical Biology

2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide, identified by the CAS number 861211-46-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the benzoxazine class, a heterocyclic scaffold known for its diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its structure, including a methyl-substituted benzyl moiety and an oxo group at the 3-position, contributes to its distinctive chemical properties and reactivity.

The benzoxazine core is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. Its aromatic system and oxygen-containing heterocycles make it a versatile platform for drug design, enabling modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles. The presence of a carboxamide group at the 2-position further enhances its potential as a bioactive molecule, providing opportunities for hydrogen bonding interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoxazine derivatives. Several studies have highlighted their role in modulating inflammatory pathways, neurodegenerative diseases, and cancer-related signaling cascades. For instance, modifications of the benzoxazine scaffold have led to compounds with anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. Additionally, some derivatives have demonstrated neuroprotective effects, making them promising candidates for treating conditions like Alzheimer's disease and Parkinson's disease.

The specific compound 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide (CAS No. 861211-46-3) represents an advanced derivative with tailored substituents that may enhance its biological activity. The methyl groups at the 2-position and 4-position of the benzyl moiety could influence its solubility, metabolic stability, and interaction with biological targets. Preliminary computational studies suggest that this molecule may exhibit favorable binding affinities to certain protein receptors involved in metabolic disorders.

One of the most compelling aspects of this compound is its potential in drug discovery pipelines. The benzoxazine core provides a rigid framework that can be modified to optimize pharmacological properties. Researchers have been particularly interested in derivatives that can selectively inhibit enzymes or receptors overexpressed in pathological conditions. For example, modifications aimed at enhancing binding to ATPase domains or kinase inhibitors could lead to novel therapeutic agents for oncology applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex benzoxazine derivatives like 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide (CAS No. 861211-46-3). Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have streamlined the synthesis of these molecules, making them more accessible for further biological evaluation. These synthetic improvements have accelerated the discovery process and allowed for rapid screening of large libraries of derivatives.

The compound's structural features also make it an attractive candidate for developing prodrugs or bioavailable formulations. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it can be engineered into prodrug forms that improve oral bioavailability or targeted delivery to specific tissues. Such modifications are crucial for translating promising laboratory findings into effective clinical therapies.

In conclusion, 2-Methyl-N-(4-methylbenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide (CAS No. 861211-46-3) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique benzoxazine scaffold combined with carefully selected substituents positions it as a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an important role in developing next-generation pharmaceuticals.